Cas no 2089333-86-6 (6-Iodopyrrolo[1,2-a]pyrazine)

• Product Name: 6-Iodopyrrolo[1,2-a]pyrazine
• CAS No: 2089333-86-6
• MF: C₇H₅IN₂
• MW: 244.032473325729
• CID: 5705895
• PubChem ID: 122705975
• Update Time: 2023-10-15

6-Iodopyrrolo[1,2-a]pyrazine Chemical and Physical Properties

Names and Identifiers

• 2089333-86-6
• 6-Iodopyrrolo[1,2-a]pyrazine
• Pyrrolo[1,2-a]pyrazine, 6-iodo-

• Inchi： 1S/C7H5IN2/c8-7-2-1-6-5-9-3-4-10(6)7/h1-5H
• InChI Key： IYJPZEYPDMLYLC-UHFFFAOYSA-N
• SMILES： IC1=CC=C2C=NC=CN21

Computed Properties

• Exact Mass: 243.94975g/mol
• Monoisotopic Mass: 243.94975g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 17.3Ų

Experimental Properties

• Density: 2.01±0.1 g/cm3(Predicted)
• pka: 0.22±0.30(Predicted)